2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C26H31N5O5/c1-18-14-24(29-26(27-18)31-12-10-30(11-13-31)20-8-6-5-7-9-20)36-17-23(32)28-19-15-21(33-2)25(35-4)22(16-19)34-3/h5-9,14-16H,10-13,17H2,1-4H3,(H,28,32)
• InChI Key: ABAQGSUVROOERQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=CC=CC=C3)OCC(=O)NC4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C26H31N5O5
• Molecular Weight: 493.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C26H31N5O5. It includes a pyrimidinyl group attached to a phenylpiperazinyl group via an oxygen atom, and an acetamide group attached to a trimethoxyphenyl group.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 493.564. Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not available in the resources I found.

Scientific Research Applications

Antimicrobial Activity

Some derivatives, including pyrimidinones and oxazinones fused with thiophene rings, were synthesized for their potential as antimicrobial agents. These compounds demonstrated good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012). Similar antimicrobial activity was observed in other studies focusing on new heterocycles incorporating antipyrine moiety, which showed effectiveness against various microbial strains (Bondock et al., 2008).

Anticancer and Anti-inflammatory Agents

A novel series of pyrazolopyrimidine derivatives was synthesized with demonstrated anticancer and anti-5-lipoxygenase activities, indicating potential for dual therapeutic applications (Rahmouni et al., 2016). Furthermore, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives showed appreciable cancer cell growth inhibition against a panel of cancer cell lines, highlighting their potential as new anticancer agents (Al-Sanea et al., 2020).

Analgesic and Anti-inflammatory Activity

Derivatives of 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide were synthesized and evaluated for their in vitro antioxidant, in vivo analgesic, and anti-inflammatory activities. The synthesized compound exhibited notable DPPH radical scavenging activity, analgesic, and anti-inflammatory activities in comparison with standards, suggesting potential therapeutic applications (Nayak et al., 2014).

Mechanism of Action

Target of Action

The primary target of this compound is acetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in learning and memory .

Mode of Action

The compound interacts with AChE by inhibiting its activity . This inhibition prevents the breakdown of acetylcholine, thereby increasing its availability in the brain . The compound exhibits a mixed-type inhibition, indicating that it can bind to both the free enzyme and the enzyme-substrate complex .

Biochemical Pathways

By inhibiting AChE, the compound affects the cholinergic pathway . This pathway involves the transmission of signals in the brain using acetylcholine as a neurotransmitter . Increased levels of acetylcholine due to AChE inhibition can enhance cognitive functions .

Result of Action

The inhibition of AChE and the subsequent increase in acetylcholine levels can lead to improved cognitive functions . This makes the compound a potential candidate for the treatment of neurodegenerative diseases like Alzheimer’s disease, which is characterized by a decline in cognitive abilities .

Safety and Hazards

As this compound is not intended for human or veterinary use, it should be handled with care to avoid exposure. Specific safety and hazard information was not available in the resources I found.